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Compound of Interest

Compound Name: (7R)-7-Propan-2-yloxepan-2-one

Cat. No.: B067224 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (7R)-7-Propan-2-yloxepan-2-one was

found. The following information is extrapolated from the known hazards of its constituent

functional groups: a lactone (specifically, an oxepan-2-one, a derivative of ε-caprolactone) and

an isopropyl ether. This document is intended for guidance and is not a substitute for a

comprehensive, compound-specific risk assessment, which should be performed by qualified

personnel before handling this substance.

Safety and Handling Procedures
(7R)-7-Propan-2-yloxepan-2-one is a chiral molecule containing a seven-membered lactone

ring and an isopropyl ether group. While specific toxicological data are unavailable, the safety

protocols should address the potential hazards associated with both lactones and ethers.

Lactones, such as ε-caprolactone, can be irritating to the eyes and skin.[1][2][3] Ethers,

particularly isopropyl ethers, are highly flammable and can form explosive peroxides upon

exposure to air and light.[4][5][6][7]

Hazard Identification and Classification
Based on its structural components, (7R)-7-Propan-2-yloxepan-2-one should be handled as a

substance with the following potential hazards:

Flammability: The presence of the isopropyl ether group suggests the compound may be a

flammable liquid.[5] Vapors may be heavier than air and form explosive mixtures with air.[8]
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Peroxide Formation: Like other ethers, this compound may form explosive peroxides over

time, especially when exposed to air and light.[4][5][6] This risk is significant for isopropyl

ethers.[9][10] Peroxide formation can be initiated by heat, light, or the passage of time.[6]

Eye and Skin Irritation: Lactones are known to cause eye irritation.[1][2][3] Prolonged or

repeated skin contact may also lead to irritation.

Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[11]

Ingestion: May be harmful if swallowed.[11]

Personal Protective Equipment (PPE)
A comprehensive assessment of the experimental conditions should guide the selection of

appropriate PPE. The following are minimum recommendations:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and vapors.[1][12]

Hand Protection: Chemical-resistant gloves, such as nitrile or PVC, should be worn.[13][14]

Given that some ethers can permeate nitrile gloves relatively quickly, it is advisable to

change gloves immediately upon contamination.[15]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

required to protect against skin contact and in case of a fire.[15]

Respiratory Protection: All handling of (7R)-7-Propan-2-yloxepan-2-one should be

conducted in a certified chemical fume hood to minimize inhalation of vapors.[12] If there is a

risk of exceeding exposure limits, a suitable respirator should be used.[12]

Storage and Handling
Proper storage and handling are critical to mitigate the risks of flammability and peroxide

formation.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated

area designated for flammable liquids.[2][4][12] The storage area should be away from heat,

sparks, open flames, and strong oxidizing agents.[1][4] Protect containers from physical
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damage and direct sunlight.[14] It is recommended to date the container upon receipt and

upon opening to track its age and potential for peroxide formation.[15]

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[12]

Keep away from ignition sources; use non-sparking tools and explosion-proof equipment.

[5]

Ground and bond containers when transferring the material to prevent static discharge.[9]

Avoid contact with eyes, skin, and clothing.[2][12]

Wash hands thoroughly after handling.[12]

Do not work alone.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5][12]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][12]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration. Seek immediate medical attention.[5][12]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[5][12]

Spill and Waste Disposal
Spills: In the event of a spill, evacuate the area and eliminate all ignition sources.[8] Absorb

the spill with an inert, non-combustible material such as sand or vermiculite.[1][12] Place the

absorbed material in a sealed container for proper disposal.[8]
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Waste Disposal: Dispose of (7R)-7-Propan-2-yloxepan-2-one and any contaminated

materials as hazardous waste in accordance with local, state, and federal regulations. Do not

dispose of it down the drain.

Quantitative Data
As no specific data for (7R)-7-Propan-2-yloxepan-2-one is available, the following table

provides data for structurally related compounds, ε-caprolactone and isopropyl ether, to give an

indication of potential properties.

Property ε-Caprolactone Isopropyl Ether
(7R)-7-Propan-2-
yloxepan-2-one
(Estimated)

Molecular Formula C₆H₁₀O₂ C₆H₁₄O C₁₀H₁₈O₃

Molecular Weight 114.14 g/mol 102.17 g/mol 186.25 g/mol

Boiling Point 237 °C[1] 68 °C Not Available

Melting Point -1.5 °C[1] -86 °C Not Available

Flash Point 127 °C (open cup)[1] -28 °C
Likely Flammable

(estimate < 60 °C)

Autoignition Temp. 204 °C[1] 443 °C Not Available

Solubility in Water Miscible[1] Slightly Soluble Not Available

Vapor Density 3.9 (air = 1)[1] 3.5 (air = 1) Not Available

Experimental Protocols
The following is a representative protocol for a reaction that might involve a substituted lactone

like (7R)-7-Propan-2-yloxepan-2-one, such as a ring-opening polymerization. This is a

generalized procedure and must be adapted and optimized for specific experimental goals.

Ring-Opening Polymerization of (7R)-7-Propan-2-
yloxepan-2-one
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Objective: To synthesize a polymer from (7R)-7-Propan-2-yloxepan-2-one via ring-opening

polymerization.

Materials:

(7R)-7-Propan-2-yloxepan-2-one

Anhydrous toluene

Initiator (e.g., tin(II) octoate, a suitable metal alkoxide)

Nitrogen or Argon gas supply

Methanol

Hexanes

Schlenk flask and line

Magnetic stirrer and stir bar

Heating mantle or oil bath

Syringes and needles

Procedure:

Preparation: Dry all glassware in an oven at >120 °C overnight and cool under a stream of

inert gas (nitrogen or argon).

Reaction Setup: Assemble the Schlenk flask with a magnetic stir bar under a positive

pressure of inert gas.

Reagent Addition:

To the Schlenk flask, add (7R)-7-Propan-2-yloxepan-2-one (1 equivalent).

Add anhydrous toluene via syringe to achieve the desired monomer concentration.
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Add the initiator (e.g., tin(II) octoate, typically at a monomer-to-initiator ratio of 100:1 to

500:1) via syringe.

Polymerization:

Immerse the flask in a preheated oil bath at the desired reaction temperature (e.g., 110

°C).

Stir the reaction mixture for the specified time (e.g., 24-48 hours). Monitor the reaction

progress by taking small aliquots for analysis (e.g., ¹H NMR, GPC) if desired.

Work-up:

Cool the reaction mixture to room temperature.

Precipitate the polymer by slowly adding the reaction solution to a beaker of cold methanol

or hexanes with vigorous stirring.

Isolate the polymer by filtration.

Wash the polymer with fresh methanol or hexanes.

Dry the polymer under vacuum to a constant weight.

Characterization: Characterize the resulting polymer using appropriate analytical techniques

(e.g., ¹H NMR for structure, GPC for molecular weight and dispersity, DSC for thermal

properties).
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Figure 1: General Workflow for Safe Handling

Preparation

Handling

Cleanup & Disposal

Risk Assessment

Gather PPE

Prepare Fume Hood

Transfer Compound

Perform Experiment

Quench Reaction

Segregate Waste

Decontaminate Glassware

Click to download full resolution via product page

Caption: Figure 1: General Workflow for Safe Handling.
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Experimental Workflow: Ring-Opening Polymerization

Figure 2: Workflow for Ring-Opening Polymerization
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Caption: Figure 2: Workflow for Ring-Opening Polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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